Cas no 875551-14-7 (7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde)

7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde structure
875551-14-7 structure
Product Name:7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde
CAS No:875551-14-7
MF:C9H7BrO2
MW:227.054682016373
MDL:MFCD08689769
CID:1906515
PubChem ID:18526182
Update Time:2025-04-21

7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde
    • 7-BROMO-2,3-DIHYDRO-1-BENZOFURAN-5-CARBOXALDEHYDE
    • 7-bromo-2,3-dihydro-5-Benzofurancarboxaldehyde
    • Z1269222251
    • A12910
    • HJMQBGKEMMQBSW-UHFFFAOYSA-N
    • 7-Bromo-2,3-dihydrobenzofuran-5-carbaldehyde
    • MFCD08689769
    • EN300-1704717
    • 875551-14-7
    • 7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde, AldrichCPR
    • SCHEMBL2767946
    • AKOS005072776
    • STL555706
    • SY229529
    • GA-0836
    • DA-35794
    • CS-0456665
    • BBL101909
    • 7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde
    • MDL： MFCD08689769
    • Inchi： 1S/C9H7BrO2/c10-8-4-6(5-11)3-7-1-2-12-9(7)8/h3-5H,1-2H2
    • InChI Key： HJMQBGKEMMQBSW-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C=O)=CC2=C1OCC2

Computed Properties

  • Exact Mass: 225.96294g/mol
  • Monoisotopic Mass: 225.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Melting Point: 109-111

7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde Security Information

  • Hazard Statement： Irritant
  • Storage Condition：Sealed in dry,2-8°C

7-bromo-2,3-dihydro-1-benzofuran-5-carbaldehyde Pricemore >>

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